![molecular formula C7H3ClFN B042565 2-Chloro-4-fluorobenzonitrile CAS No. 60702-69-4](/img/structure/B42565.png)
2-Chloro-4-fluorobenzonitrile
Overview
Description
2-Chloro-4-fluorobenzonitrile (CFBN) is a compound of the nitrile family, and is a versatile chemical building block with a wide range of applications. It is used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. CFBN has many unique properties that make it a valuable reagent in the laboratory. It is a colorless liquid with a boiling point of 103°C and a melting point of -9°C. It is insoluble in water and has a low vapor pressure.
Scientific Research Applications
Arylation of Fluorinated Benzonitriles : The compound serves as a reagent for arylating fluorinated benzonitriles, leading to the synthesis of 2- and 4-cyanobiphenyls, which are important in creating fluorinated cyanobisarenes (Peshkov et al., 2019).
Substitution Reactions : It undergoes selective substitution of fluorine with chlorine or bromine, not iodine, to produce various halo-substituted mercaptobenzonitriles. These reactions are crucial in medicinal chemistry (Taldone et al., 2012).
Spectroscopic Studies : The compound's properties have been studied using resonance enhanced multiphoton ionization and mass analyzed threshold ionization spectroscopy, providing insights into its electronic structure (Zhao et al., 2018).
Intermediates in Synthesis : It's been used in the synthesis of 2,4-dibromo-5-fluorobenzonitrile, offering potential for fluoroquinolone intermediates, which are valuable in pharmaceuticals (Qiong et al., 1998).
Quinazolines Synthesis : The compound is also utilized in the preparation of 2,4-diaminoquinazolines, a class of compounds with numerous pharmaceutical applications (Hynes et al., 1991).
Electrochemical Studies : Its electrochemical reduction in acetonitrile follows a stepwise mechanism, vital for understanding its reactivity and applications in various electrochemical processes (Muthukrishnan & Sangaranarayanan, 2007).
Catalysis : It's involved in catalytic processes, for instance, in the chemical fixation of carbon dioxide with 2-aminobenzonitriles to produce quinazoline-2,4(1H,3H)-diones (Kimura et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
2-Chloro-4-fluorobenzonitrile is a chemical compound used primarily as an intermediate in the synthesis of various pharmaceuticals, pesticides, and liquid crystal materials . The specific targets of this compound can vary depending on the final product it is used to synthesize.
Pharmacokinetics
As a small, lipophilic molecule (logp = 182 ), it is likely to have good membrane permeability, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties.
Action Environment
Environmental factors such as temperature, pH, and the presence of other chemicals can influence the stability and reactivity of this compound. For instance, it should be stored in a cool, dark place in a sealed container to maintain its stability . Its reactivity with other substances could also influence its efficacy in the synthesis of other compounds.
properties
IUPAC Name |
2-chloro-4-fluorobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClFN/c8-7-3-6(9)2-1-5(7)4-10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGKPNNMOFHNZJX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Cl)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClFN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30209524 | |
Record name | 2-Chloro-4-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30209524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.55 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60702-69-4 | |
Record name | 2-Chloro-4-fluorobenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=60702-69-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-4-fluorobenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0060702694 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloro-4-fluorobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30209524 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-4-fluorobenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.056.695 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLORO-4-FLUOROBENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2R9WPL55Q8 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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